Cas no 865375-93-5 (6-ethynyl-1h-indole)

• Product Name: 6-ethynyl-1h-indole
• CAS No: 865375-93-5
• MF: C₁₀H₇N
• MW: 141.169282197952
• MDL: MFCD19220569
• CID: 1852644
• PubChem ID: 17842394
• Update Time: 2025-06-13

6-ethynyl-1h-indole Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-1h-indole
• AK119545
• KB-248647
• AG-A-90066
• CTK5J0614
• 6-Ethynylbenzo[d]thiazole
• EN000397
• 6-ethynylbenzothiazole
• 6-ethynylindole
• DB-369304
• SY269846
• 865375-93-5
• CS-0266225
• AKOS006354832
• EN300-1856281
• MFCD19220569
• (1H-Indol-6-yl)acetylene
• SCHEMBL4656311

• MDL： MFCD19220569
• Inchi： 1S/C10H7N/c1-2-8-3-4-9-5-6-11-10(9)7-8/h1,3-7,11H
• InChI Key： WELRFNXKVCXFMZ-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(C#C)=CC1=2

Computed Properties

• Exact Mass: 141.057849228g/mol
• Monoisotopic Mass: 141.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8Ų

Additional information on 6-ethynyl-1h-indole

Comprehensive Overview of 6-Ethynyl-1H-Indole (CAS No. 865375-93-5): Properties, Applications, and Research Insights

6-Ethynyl-1H-indole (CAS No. 865375-93-5) is a specialized organic compound belonging to the indole derivatives family, characterized by an ethynyl group at the 6-position of its aromatic ring. This structural feature makes it a valuable intermediate in pharmaceutical research, material science, and bioconjugation chemistry. With the growing interest in click chemistry and small-molecule probes, 6-ethynyl-1H-indole has gained attention for its versatility in drug discovery and biomarker development.

The compound's CAS number 865375-93-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Researchers often explore its role in synthesizing kinase inhibitors or covalent protein binders, leveraging the reactivity of its alkyne moiety. Recent trends in AI-driven drug design have further amplified interest in such building blocks, as they enable rapid structure-activity relationship (SAR) optimization.

From a synthetic perspective, 6-ethynyl-1H-indole serves as a precursor for heterocyclic compounds with potential bioactive properties. Its applications extend to fluorescent dyes and molecular imaging agents, where the indole core provides excellent photostability. Laboratories focusing on cancer therapeutics or neurodegenerative disease research may utilize this compound to develop targeted therapies.

Environmental and safety profiles of CAS 865375-93-5 are also critical discussion points. While not classified as hazardous under standard regulations, proper handling protocols for alkyne-containing compounds are emphasized in laboratory safety guidelines. The compound's stability under various pH conditions and compatibility with palladium-catalyzed couplings (e.g., Sonogashira reactions) make it a robust choice for organic synthesis.

Emerging topics like green chemistry and sustainable synthesis have prompted investigations into solvent-free or catalytic methods for modifying 6-ethynyl-1H-indole. Such approaches align with global efforts to reduce waste in chemical manufacturing. Additionally, its potential in proteolysis-targeting chimeras (PROTACs) highlights its intersection with cutting-edge drug modality research.

In summary, 6-ethynyl-1H-indole (CAS No. 865375-93-5) represents a multifaceted tool for modern chemistry. Its applications span from bioconjugation techniques to therapeutic agent development, resonating with current scientific priorities such as precision medicine and catalytic innovation. As research evolves, this compound is poised to remain a key player in advancing small-molecule science.